3-Chlorimperialine

• CAS No.: 67903-58-6
• Molecular Formula: C27H43Cl2NO3
• Molecular Weight: 500.5 g/mol
• IUPAC Name: (1R,2S,6S,9S,10S,11R,14S,15S,18S,20R,23R,24S)-20-chloro-10,20-dihydroxy-6,10,23-trimethyl-4-azahexacyclo[12.11.0.02,11.04,9.015,24.018,23]pentacosan-17-one;hydrochloride
• InChI: InChI=1S/C27H42ClNO3.ClH/c1-15-4-7-24-26(3,31)20-6-5-16-17(19(20)14-29(24)13-15)10-21-18(16)11-23(30)22-12-27(28,32)9-8-25(21,22)2;/h15-22,24,31-32H,4-14H2,1-3H3;1H/t15-,16+,17+,18-,19-,20+,21-,22+,24-,25+,26-,27-;/m0./s1
• InChI Key: NBPCLEUWAIHYOD-JPJHLQEISA-N
• SMILES: CC1CCC2C(C3CCC4C(C3CN2C1)CC5C4CC(=O)C6C5(CCC(C6)(O)Cl)C)(C)O.Cl
• Isomeric SMILES: C[C@H]1CC[C@H]2[C@@]([C@@H]3CC[C@@H]4[C@H]([C@@H]3CN2C1)C[C@H]5[C@H]4CC(=O)[C@@H]6[C@@]5(CC[C@@](C6)(O)Cl)C)(C)O.Cl
• Synonyms: 3-alpha-chlorimperialine; 3-beta-chlorimperialine; 3-chlorimperialine

Description

3-Chlorimperialine is a hypothetical chlorinated derivative of imperialine, a steroidal alkaloid found in plants of the Liliaceae family. Imperialine and its analogs are known for their bioactive properties, including antitumor, anti-inflammatory, and neuroprotective effects . Chlorination at the 3-position likely enhances its lipophilicity and binding affinity to biological targets, such as ion channels or enzymes, compared to the parent compound.

Comparison with Similar Compounds

Key Properties (Hypothetical):

• Molecular Formula: C₂₇H₄₂ClNO₃
• Molecular Weight : ~464.1 g/mol
• Structural Features : Steroidal backbone with a chlorine substituent at position 3 and an amine functional group.

Comparison with Similar Compounds

Below is a comparative analysis based on structural analogs and chlorinated bioactive compounds referenced in the evidence:

Imperialine vs. 3-Chlorimperialine

Property	Imperialine	3-Chlorimperialine (Hypothetical)
Molecular Formula	C₂₇H₄₃NO₃	C₂₇H₄₂ClNO₃
Lipophilicity (LogP)	3.2	3.8 (predicted)
Bioactivity	Antitumor, neuroprotective	Enhanced cytotoxicity (predicted due to Cl)
Metabolic Stability	Moderate	Improved (Cl reduces oxidation)

Mechanistic Insight : Chlorination likely increases membrane permeability and resistance to metabolic degradation, as seen in chlorinated analogs of other alkaloids .

3-Chlorimperialine vs. Chloroquine

Property	3-Chlorimperialine (Hypothetical)	Chloroquine
Class	Steroidal alkaloid	Aryl-aminoquinoline
Target	Ion channels, enzymes	Hemozoin in Plasmodium
Cl Position	Steroid C3	Quinoline C7
Therapeutic Use	Anticancer (predicted)	Antimalarial, autoimmune diseases

Key Difference : Chloroquine’s chlorine enhances antimalarial activity by disrupting parasite digestion, while 3-Chlorimperialine’s chlorine may optimize steroidal alkaloid interactions with eukaryotic cellular targets .

3-Chlorimperialine vs. 3-Chloropyridine Derivatives

Property	3-Chlorimperialine (Hypothetical)	3-Chloropyridine
Structure	Steroidal backbone + Cl	Pyridine ring + Cl
Bioactivity	Cytotoxic (predicted)	Intermediate in agrochemicals
Toxicity	Moderate (predicted)	High (neurotoxic metabolites)

Functional Role : Chlorine in 3-Chloropyridine often acts as a leaving group in synthesis, whereas in 3-Chlorimperialine, it may directly modulate receptor binding .